Cas no 79641-99-9 (Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI) structure
79641-99-9 structure
Product Name:Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:79641-99-9
MF:C10H15NO3
MW:197.231003046036
CID:555814
PubChem ID:45091905
Update Time:2025-04-19

Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-methyl-2-furanyl)-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid,(3-methyl-2-furanyl)-,1,1-dimethylethyl ester(9ci)
    • tert-Butyl (3-methylfuran-2-yl)carbamate
    • 79641-99-9
    • Inchi: 1S/C10H15NO3/c1-7-5-6-13-8(7)11-9(12)14-10(2,3)4/h5-6H,1-4H3,(H,11,12)
    • InChI Key: WWJDMLAMKZUDRA-UHFFFAOYSA-N
    • SMILES: O(C(NC1=C(C)C=CO1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.105
  • Monoisotopic Mass: 197.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.5A^2
  • XLogP3: 2.2

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